Cas no 26574-50-5 ((11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) ))

• Product Name: (11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )
• CAS No: 26574-50-5
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 914570
• PubChem ID: 322499
• Update Time: 2025-04-19

(11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) ) Chemical and Physical Properties

Names and Identifiers

• cyclotripiperonylene
• 4,5,11,12,18,19-Tris-methylendioxy-[1.1.1]orthocyclophan
• 4,5,11,12,18,19-Tris-methylendioxy-< 1.1.1> orthocyclophan
• 5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )
• AC1L86L3
• NSC280434
• DTXSID80314051
• NSC-280434
• 26574-50-5
• (11,17-dihydro-5H-bis[1,3]benzodioxolo[5',6':4,5;5'',6'':7,8]cyclonona[1,2-f][1,3]benzodioxole (non-preferred name) )

• Inchi： 1S/C24H18O6/c1-13-4-19-21(27-10-25-19)6-15(13)2-17-8-23-24(30-12-29-23)9-18(17)3-16-7-22-20(5-14(1)16)26-11-28-22/h4-9H,1-3,10-12H2
• InChI Key： GUJBSBVUFVCZLV-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)CC2C=C3C(=CC=2CC2C=C4C(=CC=2C1)OCO4)OCO3

Computed Properties

• Exact Mass: 402.11000
• Monoisotopic Mass: 402.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.423
• Boiling Point: 586.3°C at 760 mmHg
• Flash Point: 245.1°C
• Refractive Index: 1.674
• PSA: 55.38000
• LogP: 3.95850